Cas no 181481-39-0 (Benzenesulfonamide, 4-chloro-N-[2-(ethylmethylamino)ethyl]-)

Benzenesulfonamide, 4-chloro-N-[2-(ethylmethylamino)ethyl]- structure
181481-39-0 structure
Product Name:Benzenesulfonamide, 4-chloro-N-[2-(ethylmethylamino)ethyl]-
CAS No:181481-39-0
MF:C11H17ClN2O2S
MW:276.782880544662
CID:2783376
PubChem ID:10540463
Update Time:2025-04-21

Benzenesulfonamide, 4-chloro-N-[2-(ethylmethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • SB81940
    • 4-Chloro-N-(2-(ethyl(methyl)amino)ethyl)benzenesulfonamide
    • Benzenesulfonamide, 4-chloro-N-[2-(ethylmethylamino)ethyl]-
    • 181481-39-0
    • DTXSID30441523
    • Inchi: 1S/C11H17ClN2O2S/c1-3-14(2)9-8-13-17(15,16)11-6-4-10(12)5-7-11/h4-7,13H,3,8-9H2,1-2H3
    • InChI Key: SJAMFXXNXPZYKC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(NCCN(C)CC)(=O)=O

Computed Properties

  • Exact Mass: 276.0699267Da
  • Monoisotopic Mass: 276.0699267Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.8Ų
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